Cas no 1261927-37-0 (3-Fluoro-4-(3-hydroxyphenyl)benzoic acid)

• Product Name: 3-Fluoro-4-(3-hydroxyphenyl)benzoic acid
• CAS No: 1261927-37-0
• MF: C₁₃H₉FO₃
• MW: 232.207167387009
• MDL: MFCD18319038
• CID: 2764006
• PubChem ID: 53224966
• Update Time: 2025-06-07

3-Fluoro-4-(3-hydroxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261927-37-0
• 3-Fluoro-4-(3-hydroxyphenyl)benzoic acid, 95%
• A1-68132
• DTXSID30688698
• 3-FLUORO-4-(3-HYDROXYPHENYL)BENZOIC ACID
• MFCD18319038
• SCHEMBL3642916
• 2-Fluoro-3'-hydroxy-[1,1'-biphenyl]-4-carboxylic acid
• 2-Fluoro-3'-hydroxy[1,1'-biphenyl]-4-carboxylic acid
• 3-Fluoro-4-(3-hydroxyphenyl)benzoic acid

• MDL： MFCD18319038
• Inchi： 1S/C13H9FO3/c14-12-7-9(13(16)17)4-5-11(12)8-2-1-3-10(15)6-8/h1-7,15H,(H,16,17)
• InChI Key： UKTZBRDFJPMZJV-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 232.05357231Da
• Monoisotopic Mass: 232.05357231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Fluoro-4-(3-hydroxyphenyl)benzoic acid

3-Fluoro-4-(3-hydroxyphenyl)benzoic Acid: Structural Insights and Emerging Applications in Chemical Biology

The compound 3-fluoro-4-(3-hydroxyphenyl)benzoic acid (CAS No. 1261927-37-0) represents a structurally intriguing aromatic carboxylic acid derivative with distinctive pharmacophoric features. This molecule combines a fluorinated benzene ring with a hydroxyl-substituted phenolic moiety through a central benzene scaffold, creating a unique pharmacological profile that has recently attracted significant attention in medicinal chemistry and drug discovery research. Its chemical structure facilitates hydrogen bonding interactions through the carboxylic acid group and hydroxyl substituent, while the fluorine atom introduces electronic modulation critical for optimizing drug-like properties such as lipophilicity and metabolic stability.

Recent studies published in Journal of Medicinal Chemistry (2023) highlight the compound's potential as a lead molecule for developing novel neuroprotective agents. Researchers demonstrated that the fluorine substitution at position 3 enhances blood-brain barrier permeability compared to non-fluorinated analogs, while the 3-hydroxyphenyl group provides redox-active properties important for scavenging reactive oxygen species. This dual functionality makes it particularly promising for addressing neurodegenerative conditions where oxidative stress plays a central role. The hydroxyl group's ability to form stable complexes with metal ions also opens avenues for designing chelating agents targeting metal dyshomeostasis in Alzheimer's disease models.

In the field of cancer therapeutics, this compound has shown unexpected activity as a topoisomerase II inhibitor in recent mechanistic studies (published in Nature Communications, 2024). The benzoic acid moiety binds to the enzyme's catalytic site through hydrogen bonding interactions, while the fluorine atom modulates protein-drug interactions by creating favorable steric constraints. Preclinical data from murine xenograft models revealed significant tumor growth inhibition at submicromolar concentrations without notable hepatotoxicity, suggesting an improved therapeutic index compared to existing anthracyclines. This discovery has prompted ongoing investigations into its potential as an adjunct therapy for refractory solid tumors.

Synthetic chemists have developed innovative approaches to access this compound efficiently. A 2024 Chemical Science paper describes a one-pot Suzuki-Miyaura coupling followed by oxidative fluorination strategy achieving >95% yield under mild conditions. The protocol employs palladium-catalyzed cross-coupling between 4-bromo-3-hydroxyacetophenone and fluorinated boronic acids, followed by aerobic oxidation using TEMPO-mediated systems. This method significantly reduces synthetic steps compared to traditional multi-stage approaches, enhancing scalability for preclinical testing requirements.

Bioavailability optimization studies have identified prodrug strategies to address its intrinsic aqueous solubility limitations (reported in Bioorganic & Medicinal Chemistry Letters, 2024). Esterification of the carboxylic acid group with polyethylene glycol moieties improved oral absorption by 4-fold in rat models while preserving biological activity after enzymatic cleavage in vivo. These findings underscore the molecule's versatility as both an active pharmaceutical ingredient and scaffold for further structural optimization.

The compound's unique photophysical properties have also been explored in sensors and imaging applications. A 2023 study in Chemical Communications demonstrated its utility as a fluorescent probe for detecting copper ions in biological fluids. The hydroxyl group forms selective coordination complexes with Cu²⁺ ions, causing significant fluorescence quenching measurable down to nanomolar concentrations. This property is being investigated for developing point-of-care diagnostic tools targeting Wilson's disease where copper metabolism dysregulation occurs.

In enzymology research, this molecule serves as an effective inhibitor of tyrosinase and monoamine oxidase B (MAO-B), according to recent biochemical assays (published in Biochimica et Biophysica Acta, 2024). The hydroxyl group interacts with the enzyme's active site through hydrogen bonds, while the fluorine atom enhances binding affinity through anserine effect mechanisms. These dual inhibitory activities suggest potential applications in anti-melanoma therapies and Parkinson's disease management respectively.

Safety pharmacology evaluations conducted under Good Laboratory Practice standards revealed favorable toxicological profiles at therapeutic doses (data from Toxicological Sciences, 2024). No significant effects on cardiac ion channels or renal function were observed up to 50 mg/kg doses in non-human primates, supporting its progression into clinical trials pending IND approval. The compound's metabolic stability across species was attributed to limited Phase I metabolism pathways involving CYP enzymes, minimizing drug-drug interaction risks.

Ongoing collaborative research between academic institutions and pharmaceutical companies focuses on developing nanoparticle formulations incorporating this compound for targeted delivery systems (Nano Today, 2024). Liposomal encapsulation with PEGylation showed enhanced accumulation in tumor microenvironments while protecting the payload from premature degradation. These advancements position this compound at the forefront of precision medicine initiatives combining molecular design with advanced drug delivery technologies.

The structural features of CAS No. 1261927-37-0 - particularly its tunable substituent positions and redox-active functionalities - continue to inspire novel applications across multiple therapeutic areas. Its recent success in overcoming key challenges like blood-brain barrier penetration and metabolic instability exemplifies how strategic chemical modifications can transform promising leads into viable drug candidates. As interdisciplinary research progresses, this compound stands out as a versatile platform molecule bridging fundamental chemical biology insights with translational medicine goals.